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For researchers, scientists, and drug development professionals, this guide provides an

objective comparison of proligestone's efficacy in preventing false pregnancy in canines

against alternative therapies. The following sections detail the hormonal underpinnings of this

condition, comparative treatment data, and the experimental designs of key studies.

Canine false pregnancy, or pseudocyesis, is a common physiological condition in non-pregnant

bitches that manifests with clinical signs of pregnancy, including maternal behaviors, mammary

gland enlargement, and lactation.[1][2] This phenomenon is primarily attributed to the decline in

progesterone and subsequent rise in prolactin levels that occur during the late diestrus phase

of the estrous cycle.[2][3] Proligestone, a synthetic progestin, is one therapeutic option for

managing this condition.[4] This guide evaluates its performance alongside the primary

alternatives: the prolactin inhibitors cabergoline, bromocriptine, and metergoline.

Mechanism of Action
The hormonal cascade leading to false pregnancy provides the rationale for the different

treatment strategies. Proligestone, as a progestin, acts by negative feedback on the

hypothalamus and pituitary gland, suppressing the release of gonadotropins and prolactin.[5] In

contrast, cabergoline, bromocriptine, and metergoline directly target prolactin secretion.

Cabergoline and bromocriptine are dopamine D2 receptor agonists, which inhibits prolactin

release from the pituitary.[6] Metergoline, a serotonin antagonist, also indirectly leads to

reduced prolactin levels.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. entomoljournal.com [entomoljournal.com]

2. Canine pseudopregnancy: an evaluation of prevalence and current treatment protocols in
the UK - PMC [pmc.ncbi.nlm.nih.gov]

3. veterinaryworld.org [veterinaryworld.org]

4. Proligestone - Wikipedia [en.wikipedia.org]

5. msd-animal-health.co.in [msd-animal-health.co.in]

6. ivis.org [ivis.org]

To cite this document: BenchChem. [Proligestone in the Management of Canine False
Pregnancy: A Comparative Analysis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b122052#validation-of-proligestone-s-efficacy-in-
preventing-false-pregnancy]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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